5-(4-Benzoylpiperazin-1-yl)-2-(4-ethoxyphenyl)oxazole-4-carbonitrile
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Description
5-(4-Benzoylpiperazin-1-yl)-2-(4-ethoxyphenyl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C23H22N4O3 and its molecular weight is 402.454. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Optimization for Biological Activity
Compounds with structures similar to "5-(4-Benzoylpiperazin-1-yl)-2-(4-ethoxyphenyl)oxazole-4-carbonitrile" have been synthesized and optimized for enhanced biological activities, including PPARγ agonism. For example, research on N-(2-Benzoylphenyl)-L-tyrosine PPARγ agonists focused on optimizing the phenyl alkyl ether moiety to improve aqueous solubility and selectivity, indicating the potential for designing targeted therapeutic agents (Collins et al., 1998).
Antimicrobial and Antiviral Activities
Derivatives of oxazole and similar heterocycles have been explored for their antimicrobial and antiviral properties. A study on novel 1,4-bis(3,5-dialkyl-4H-1,2,4-triazol-4-yl)benzene and 5-aryltriaz-1-en-1-yl-1-phenyl-1H-pyrazole-4-carbonitrile derivatives highlighted their synthesis and characterization, with evaluations indicating antimicrobial potential (Al‐Azmi & Mahmoud, 2020).
Corrosion Inhibition
Research has also delved into the corrosion inhibition capabilities of pyrazole derivatives, showcasing their effectiveness in protecting mild steel in acidic environments. This suggests applications in industrial processes and materials science for corrosion protection (Yadav et al., 2016).
Synthesis Pathways and Chemical Diversity
The versatility in the synthesis of related compounds allows for a broad exploration of chemical space. Studies have described efficient pathways to a variety of heterocyclic compounds, providing a foundation for further medicinal chemistry and drug discovery efforts (Lemaire et al., 2015).
Anticancer Activity
Compounds structurally related to "this compound" have been synthesized and characterized, with some showing promising in vitro anticancer activity. This highlights the potential for developing novel anticancer agents based on the oxazole backbone (Kachaeva et al., 2018).
Properties
IUPAC Name |
5-(4-benzoylpiperazin-1-yl)-2-(4-ethoxyphenyl)-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O3/c1-2-29-19-10-8-17(9-11-19)21-25-20(16-24)23(30-21)27-14-12-26(13-15-27)22(28)18-6-4-3-5-7-18/h3-11H,2,12-15H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTQIFINXIIWWAU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=CC=C4)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.